Cas no 1204810-44-5 (3-Chloro-5,8-difluoro-4-hydroxyquinoline)

• Product Name: 3-Chloro-5,8-difluoro-4-hydroxyquinoline
• CAS No: 1204810-44-5
• MF: C₉H₄ClF₂NO
• MW: 215.583968162537
• CID: 2853901
• PubChem ID: 45599570
• Update Time: 2024-02-28

3-Chloro-5,8-difluoro-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5,8-difluoro-4-hydroxyquinoline
• 4-Quinolinol, 3-chloro-5,8-difluoro-

• Inchi： 1S/C9H4ClF2NO/c10-4-3-13-8-6(12)2-1-5(11)7(8)9(4)14/h1-3H,(H,13,14)
• InChI Key： NUDDSSJWIZBTRY-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C=CC=2F)C(O)=C(Cl)C=1

Computed Properties

• Exact Mass: 214.995
• Monoisotopic Mass: 214.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones